Cas no 1185767-18-3 (5-Bromo-4-fluoropyridin-2-amine hydrochloride)

• Product Name: 5-Bromo-4-fluoropyridin-2-amine hydrochloride
• CAS No: 1185767-18-3
• MF: C₅H₅BrClFN₂
• MW: 227.462002515793
• CID: 1029806
• PubChem ID: 71627067
• Update Time: 2025-10-28

5-Bromo-4-fluoropyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluoropyridin-2-amine hydrochloride
• 5-bromo-4-fluoropyridin-2-amine;hydrochloride
• 5-Bromo-4-fluoro-pyridin-2-ylamine mono HCl salt
• DTXSID80856446
• 5-Bromo-4-fluoropyridin-2-amine--hydrogen chloride (1/1)
• 1185767-18-3
• SUEVKKLOXABGRX-UHFFFAOYSA-N
• 5-Bromo-4-fluoropyridin-2-aminehydrochloride

• Inchi： 1S/C5H4BrFN2.ClH/c6-3-2-9-5(8)1-4(3)7;/h1-2H,(H2,8,9);1H
• InChI Key： SUEVKKLOXABGRX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1F)N.Cl

Computed Properties

• Exact Mass: 225.93087g/mol
• Monoisotopic Mass: 225.93087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-Bromo-4-fluoropyridin-2-amine hydrochloride

Comprehensive Overview of 5-Bromo-4-fluoropyridin-2-amine hydrochloride (CAS No. 1185767-18-3)

5-Bromo-4-fluoropyridin-2-amine hydrochloride (CAS No. 1185767-18-3) is a halogenated pyridine derivative widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring both bromine and fluorine substituents, enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive compounds. Researchers frequently explore its applications in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents. The compound’s hydrochloride salt form improves solubility, facilitating its use in aqueous reaction systems.

In recent years, the demand for halogenated pyridines like 5-Bromo-4-fluoropyridin-2-amine has surged due to their role in developing targeted therapies. This aligns with the growing interest in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The fluorine atom in this molecule is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and membrane permeability—key traits for CNS drug candidates.

From a synthetic chemistry perspective, CAS No. 1185767-18-3 serves as a versatile building block. Its amine group allows for further functionalization via amidation or reductive amination, while the bromo substituent enables cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are critical for constructing complex heterocycles found in anticancer drugs and antiviral agents. Notably, the compound’s stability under acidic conditions makes it suitable for high-throughput screening assays.

Environmental and regulatory trends also influence the compound’s relevance. With increasing scrutiny on green chemistry, researchers prioritize intermediates like 5-Bromo-4-fluoropyridin-2-amine hydrochloride that balance efficacy with synthetic efficiency. Its halogenated nature necessitates careful handling, but it avoids the pitfalls of heavier metals or persistent pollutants. This aligns with the FDA’s emphasis on sustainable drug development practices.

In analytical applications, 5-Bromo-4-fluoropyridin-2-amine hydrochloride is often characterized via HPLC and LC-MS to ensure purity, a critical factor in preclinical studies. Its distinct UV absorption profile simplifies quantification, while its mass spectral signature aids in metabolite identification. These attributes are vital for ADME studies, where understanding a compound’s pharmacokinetics is paramount.

Market insights reveal that CAS No. 1185767-18-3 is increasingly sourced for contract research organizations (CROs) specializing in small-molecule therapeutics. The rise of AI-driven drug design has further amplified demand, as computational models identify halogenated pyridines as high-potential scaffolds. This synergy between wet-lab synthesis and in silico prediction underscores the compound’s modern relevance.

Future directions for 5-Bromo-4-fluoropyridin-2-amine hydrochloride may include exploring its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, areas gaining traction in oncology. Its structural features—particularly the electrophilic fluorine—could enable novel mechanisms of action. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s modularity positions it as a key player.

In summary, 5-Bromo-4-fluoropyridin-2-amine hydrochloride (CAS No. 1185767-18-3) exemplifies the intersection of medicinal chemistry and materials science. Its dual halogenation, salt form, and synthetic flexibility make it indispensable for researchers tackling challenges in infectious diseases, oncology, and beyond. As scientific paradigms evolve, this compound will likely remain a cornerstone of innovative therapeutic development.